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Compound of Interest

Compound Name: 1-Bromo-2-chloro-4-nitrobenzene

Cat. No.: B1328927

Technical Data Sheet: 1-Bromo-2-chloro-4-
nitrobenzene

For Researchers, Scientists, and Drug Development Professionals

This document provides the fundamental chemical properties of 1-Bromo-2-chloro-4-
nitrobenzene, specifically its molecular formula and molecular weight.

Core Chemical Data

The essential identifiers for 1-Bromo-2-chloro-4-nitrobenzene are detailed below. This data is
foundational for all research, development, and synthesis activities involving this compound.

Property Value

Molecular Formula CeH3BrCINO2[1][2]

Molecular Weight 236.45 g/mol [1]

IUPAC Name 1-bromo-2-chloro-4-nitrobenzene[1][2]
CAS Number 29682-39-1[1][2]

Chemical Structure
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The structural arrangement of atoms in 1-Bromo-2-chloro-4-nitrobenzene is depicted below.
This visualization is crucial for understanding the molecule's steric and electronic properties,
which influence its reactivity and interactions in biological and chemical systems.

Caption: 2D chemical structure of 1-Bromo-2-chloro-4-nitrobenzene.

Note on Requested Content

The user's request specified an in-depth technical guide including experimental protocols and
signaling pathways. It is important to clarify that for the fundamental properties of a well-
characterized small molecule like 1-Bromo-2-chloro-4-nitrobenzene, these formats are not
applicable.

» Experimental Protocols: The molecular weight is a calculated value based on the established
atomic weights of its constituent elements as defined by its molecular formula. There are no
experimental protocols for this calculation itself, though techniques like mass spectrometry
can be used for experimental verification.

¢ Signaling Pathways: As a synthetic organic compound, 1-Bromo-2-chloro-4-nitrobenzene
does not have inherent biological signaling pathways. Its utility is typically as a building block
or intermediate in the synthesis of other molecules, which may then have biological activity.

[3]

o Quantitative Data: The primary quantitative data points are the molecular formula and
weight, which have been presented. Other physical properties such as melting point (57-64
°C) and density are available but do not necessitate a complex data table for this context.[2]

This document provides the core, factual data for 1-Bromo-2-chloro-4-nitrobenzene in a clear
and accessible format suitable for the intended scientific audience.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Molecular weight and formula of 1-Bromo-2-chloro-4-
nitrobenzene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1328927#molecular-weight-and-formula-of-1-bromo-
2-chloro-4-nitrobenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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